![molecular formula C15H19ClN2O3 B1313539 Ethyl 4-[2-(3-chlorophenyl)-2-oxoethyl]tetrahydro-1(2H)-pyrazinecarboxylate CAS No. 486439-06-9](/img/structure/B1313539.png)
Ethyl 4-[2-(3-chlorophenyl)-2-oxoethyl]tetrahydro-1(2H)-pyrazinecarboxylate
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Overview
Description
Scientific Research Applications
Polymer-Inorganic Thermoelectric Materials : Research has shown significant interest in developing polymer-inorganic thermoelectric nanocomposite materials due to their potential for energy conversion applications. Polymers such as Poly(3,4-ethylenedioxythiophene) (PEDOT) and its composites, for instance, have been highlighted for their low cost, low thermal conductivity, and ease of synthesis, which make them promising for thermoelectric applications. Studies emphasize enhancing the electrical conductivity and thermoelectric performance of such materials through various treatment methods and composite formations (Zhu et al., 2017; Shi et al., 2015; Du et al., 2012).
Anticancer Research : Efforts to discover new anticancer drugs with high tumor specificity and reduced toxicity to non-cancerous cells have led to the synthesis and evaluation of various compounds. Research into compounds similar to Ethyl 4-[2-(3-chlorophenyl)-2-oxoethyl]tetrahydro-1(2H)-pyrazinecarboxylate, focusing on their cytotoxicity and tumor specificity, may provide insights into novel therapeutic agents with enhanced safety profiles (Sugita et al., 2017).
Synthesis and Application of Pyrazine Derivatives : Pyrazine derivatives are notable for their broad range of biological and pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial effects. The synthesis and functionalization of pyrazine derivatives have been the subject of extensive research, aiming to develop new compounds for various applications. This area may parallel interests in compounds like this compound regarding their potential biological activities and applications (Dar & Shamsuzzaman, 2015; Ferreira & Kaiser, 2012; Doležal & Zítko, 2015).
Safety and Hazards
Properties
IUPAC Name |
ethyl 4-[2-(3-chlorophenyl)-2-oxoethyl]piperazine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19ClN2O3/c1-2-21-15(20)18-8-6-17(7-9-18)11-14(19)12-4-3-5-13(16)10-12/h3-5,10H,2,6-9,11H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPTVCDHDIDSERR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)CC(=O)C2=CC(=CC=C2)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19ClN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.77 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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